Cas no 1134-81-2 (1-Benzyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-Benzyl-3,5-dimethyl-1H-pyrazole
• CAS No: 1134-81-2
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD00462232
• CID: 1201149
• PubChem ID: 603765
• Update Time: 2025-04-20

1-Benzyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,5-dimethyl-1-(phenylmethyl)-
• 1-BENZYL-3,5-DIMETHYL-1H-PYRAZOLE
• 1-benzyl-3,5-dimethylpyrazole
• 1-Benzyl-3,5-dimethyl-1H-pyrazol
• 3,5-Dimethyl-1-benzylpyrazole
• N-benzyl-3,5-dimethylpyrazole
• Q63392596
• 1134-81-2
• AKOS000269716
• BBL009753
• STK328128
• DB-250295
• DTXSID40345326
• 1-Benzyl-3,5-dimethyl-1H-pyrazole #
• EN300-04824
• HMS1409B16
• MFCD00462232
• VS-02166
• BAA13481
• Z50147332
• CS-0219738
• Enamine_005318
• C12H14N2
• D88131
• SCHEMBL3322508
• 1-Benzyl-3,5-dimethyl-1H-pyrazole

• MDL： MFCD00462232
• Inchi： 1S/C12H14N2/c1-10-8-11(2)14(13-10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
• InChI Key： DDCXNXMLCDHLEU-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.11600
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 311.9±21.0 °C at 760 mmHg
• Flash Point: 142.4±22.1 °C
• PSA: 17.82000
• LogP: 2.54820
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Benzyl-3,5-dimethyl-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives